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Compound of Interest

Compound Name: AC-386

Cat. No.: B12418357 Get Quote

In-depth Technical Guide: AC-386
A comprehensive search for the chemical compound designated as AC-386 has yielded no

publicly available data regarding its chemical structure, properties, or associated experimental

protocols.

Extensive queries of scientific literature, chemical databases, and patent repositories did not

identify a recognized chemical entity with the identifier "AC-386". This suggests several

possibilities:

Internal Designation: "AC-386" may be an internal research and development code for a

compound that has not yet been disclosed in public literature.

Incorrect Identifier: The designation may be inaccurate or a misinterpretation of another

compound's name.

Discontinued Project: The compound may have been part of a research project that was

discontinued before any public disclosure.

While no direct information on "AC-386" was found, the search did identify a compound with a

similar alphanumeric designation, DPI-386. It is important to note that there is no confirmation

that AC-386 and DPI-386 are related. DPI-386 is described as a novel intranasal formulation of

scopolamine.[1]

Scopolamine, the active compound in DPI-386, is a well-characterized tropane alkaloid with

anticholinergic properties. It functions as a competitive inhibitor of muscarinic acetylcholine
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receptors.[1]

Due to the lack of specific information for a compound named "AC-386," it is not possible to

provide the requested in-depth technical guide, including tables of quantitative data, detailed

experimental protocols, and visualizations of signaling pathways. Further clarification on the

chemical identity of "AC-386" is required to proceed with a detailed scientific summary.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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